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Compound of Interest

Compound Name: 3-Chloropivaloyl chloride

Cat. No.: B1294922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-chloropivaloyl chloride (CAS

No. 4300-97-4), a pivotal chemical intermediate in the pharmaceutical and agrochemical

industries. This document outlines its chemical and physical properties, synthesis

methodologies, key chemical reactions, and critical safety information.

General Description
3-Chloropivaloyl chloride, also known as 3-chloro-2,2-dimethylpropionyl chloride, is a

colorless to light yellow-brown, clear liquid.[1][2] It is recognized for its irritating odor and its

high reactivity as an acylating agent.[3] Its bifunctional nature, containing both an acyl chloride

and an alkyl chloride, makes it a versatile building block in organic synthesis.[4] This compound

is a crucial precursor in the manufacturing of various high-value chemical products, including

pharmaceuticals, agrochemicals, rubber additives, and photographic materials.[2][4][5]

Chemical and Physical Properties
A summary of the key quantitative data for 3-chloropivaloyl chloride is presented in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C5H8Cl2O [1][6]

Molecular Weight 155.02 g/mol [1][6]

Appearance
Clear, colorless to light yellow-

brown liquid
[1][2][3]

Boiling Point 85.0 - 86.0 °C @ 60.00 mmHg [1][7]

160.0 °C @ 760 mmHg [8]

Density 1.199 g/cm³ at 25 °C [1][2]

Refractive Index (n20/D) 1.453 [2]

Flash Point 62 °C (145 °F) [1]

~70 °F [6]

CAS Number 4300-97-4 [1][7]

Synthesis of 3-Chloropivaloyl Chloride
Several synthetic routes to 3-chloropivaloyl chloride have been established, primarily

involving the chlorination of pivalic acid or its derivatives. The following sections detail common

experimental protocols.

Synthesis Workflow
The general workflow for the synthesis of 3-chloropivaloyl chloride from pivalic acid is

depicted below.
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Caption: General synthesis workflow for 3-Chloropivaloyl chloride.

Experimental Protocols
Method 1: Synthesis from Pivalic Acid and Thionyl Chloride

A common laboratory-scale synthesis involves the conversion of 3-chloro-2,2-dimethylpropionic

acid to its acid chloride using a chlorinating agent like thionyl chloride.[4][7]

Reaction Setup: In a reaction vessel equipped with a reflux condenser and a gas outlet,

place 3-chloro-2,2-dimethylpropionic acid.

Addition of Chlorinating Agent: Slowly add thionyl chloride to the reaction vessel. An excess

of the chlorinating agent is typically used.

Reaction Conditions: The mixture is heated to reflux and maintained at this temperature until

the evolution of hydrogen chloride and sulfur dioxide gas ceases.

Purification: The excess thionyl chloride is removed by distillation. The resulting crude 3-
chloropivaloyl chloride is then purified by fractional distillation under reduced pressure.

Method 2: Industrial Production via Pivaloyl Chloride

Industrial production often involves a two-step process starting from pivalic acid.[5][9]
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Formation of Pivaloyl Chloride: Pivalic acid is reacted with a chlorinating agent, such as

phosphorus trichloride, to produce pivaloyl chloride.[5]

Photocatalytic Chlorination: The obtained pivaloyl chloride is then subjected to chlorination

with chlorine gas under photocatalytic conditions.[5] The reaction temperature is gradually

increased to 100-115°C.[5]

Work-up and Purification: Once the desired conversion is achieved, the chlorine gas flow is

stopped. The reaction mixture is then distilled under vacuum to isolate the pure 3-
chloropivaloyl chloride.[5]

Chemical Reactivity and Applications
3-Chloropivaloyl chloride is a highly reactive acylating agent due to the electrophilic nature of

the carbonyl carbon.[4] This reactivity is fundamental to its wide range of applications in organic

synthesis.

Key Reactions
The acyl chloride functional group readily undergoes nucleophilic acyl substitution with a

variety of nucleophiles.
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Caption: Nucleophilic acyl substitution reactions of 3-Chloropivaloyl chloride.
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Synthesis of Amides and Esters: It reacts readily with amines and alcohols to form the

corresponding amides and esters, respectively.[4] This is a crucial step in the synthesis of

many pharmaceutical and agrochemical compounds.

Friedel-Crafts Acylation: 3-Chloropivaloyl chloride can be used in Friedel-Crafts reactions

to introduce the 3-chloropivaloyl group onto aromatic rings, forming aryl ketones.[4]

Cyclization Reactions: It serves as an effective reagent for forming cyclic compounds, such

as isoxazolone rings.[2][4][5][10]

Applications in Drug Development and Agrochemicals
The versatility of 3-chloropivaloyl chloride makes it an indispensable intermediate in several

industrial sectors.

Pharmaceuticals: It is a key building block in the synthesis of various active pharmaceutical

ingredients (APIs), including antiviral and anti-inflammatory drugs.[4][5] A notable example is

its use in the production of the antibiotic Cefteram Pivoxil.[7][11]

Agrochemicals: This compound is a critical precursor in the manufacturing of modern

herbicides and pesticides.[4][7][11] For instance, it is an intermediate in the synthesis of the

herbicide isoxadifen-ethyl.[3][5]

Other Industrial Uses: It is also utilized in the production of dyes, rubber additives, and

materials for photographic development.[2][4][5][9]

Safety and Handling
3-Chloropivaloyl chloride is a hazardous chemical and must be handled with appropriate

safety precautions.

Hazard Identification
Corrosive: Causes severe skin burns and eye damage.[1]

Toxic: Fatal if inhaled and harmful if swallowed.[6] It can cause severe irritation and chemical

burns to the respiratory and digestive tracts.[1]
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Combustible: It is a combustible liquid and vapor.[1]

Lachrymator: It is a substance that irritates the eyes and causes tears.[1]

Moisture Sensitive: Reacts with water to form toxic and corrosive gases, such as hydrogen

chloride.[1][12]

Handling and Storage
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[1][13] Respiratory protection is necessary when handling this substance.

[1][13]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as water, oxidizing agents, acids, and strong bases.[1] Keep the container tightly closed and

protected from moisture.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

This technical guide is intended for informational purposes for qualified professionals. Always

refer to the latest Safety Data Sheet (SDS) before handling 3-chloropivaloyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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